Cas no 2680687-40-3 (benzyl N-({3-bromoimidazo1,2-apyridin-2-yl}methyl)carbamate)
benzyl N-({3-bromoimidazo1,2-apyridin-2-yl}methyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-({3-bromoimidazo[1,2-a]pyridin-2-yl}methyl)carbamate
- EN300-28299710
- 2680687-40-3
- benzyl N-({3-bromoimidazo1,2-apyridin-2-yl}methyl)carbamate
-
- Inchi: 1S/C16H14BrN3O2/c17-15-13(19-14-8-4-5-9-20(14)15)10-18-16(21)22-11-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,18,21)
- InChI Key: NJBKKJHXEMSSJZ-UHFFFAOYSA-N
- SMILES: BrC1=C(CNC(=O)OCC2C=CC=CC=2)N=C2C=CC=CN21
Computed Properties
- Exact Mass: 359.02694g/mol
- Monoisotopic Mass: 359.02694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 55.6Ų
benzyl N-({3-bromoimidazo1,2-apyridin-2-yl}methyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28299710-0.05g |
benzyl N-({3-bromoimidazo[1,2-a]pyridin-2-yl}methyl)carbamate |
2680687-40-3 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28299710-0.1g |
benzyl N-({3-bromoimidazo[1,2-a]pyridin-2-yl}methyl)carbamate |
2680687-40-3 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28299710-0.25g |
benzyl N-({3-bromoimidazo[1,2-a]pyridin-2-yl}methyl)carbamate |
2680687-40-3 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28299710-0.5g |
benzyl N-({3-bromoimidazo[1,2-a]pyridin-2-yl}methyl)carbamate |
2680687-40-3 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28299710-1.0g |
benzyl N-({3-bromoimidazo[1,2-a]pyridin-2-yl}methyl)carbamate |
2680687-40-3 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28299710-2.5g |
benzyl N-({3-bromoimidazo[1,2-a]pyridin-2-yl}methyl)carbamate |
2680687-40-3 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28299710-5.0g |
benzyl N-({3-bromoimidazo[1,2-a]pyridin-2-yl}methyl)carbamate |
2680687-40-3 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 | |
| Enamine | EN300-28299710-10.0g |
benzyl N-({3-bromoimidazo[1,2-a]pyridin-2-yl}methyl)carbamate |
2680687-40-3 | 95.0% | 10.0g |
$5221.0 | 2025-03-19 | |
| Enamine | EN300-28299710-1g |
benzyl N-({3-bromoimidazo[1,2-a]pyridin-2-yl}methyl)carbamate |
2680687-40-3 | 1g |
$1214.0 | 2023-09-07 | ||
| Enamine | EN300-28299710-5g |
benzyl N-({3-bromoimidazo[1,2-a]pyridin-2-yl}methyl)carbamate |
2680687-40-3 | 5g |
$3520.0 | 2023-09-07 |
benzyl N-({3-bromoimidazo1,2-apyridin-2-yl}methyl)carbamate Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on benzyl N-({3-bromoimidazo1,2-apyridin-2-yl}methyl)carbamate
Introduction to Benzyl N-({3-bromoimidazo[1,2-apyridin-2-yl}methyl)carbamate (CAS No. 2680687-40-3)
Benzyl N-({3-bromoimidazo[1,2-apyridin-2-yl}methyl)carbamate (CAS No. 2680687-40-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of imidazopyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a brominated imidazopyridine core and a carbamate functional group, make it a promising candidate for further investigation in drug discovery.
The 3-bromoimidazo[1,2-apyridin-2-yl} moiety in the molecular structure is a key feature that contributes to the compound's unique chemical properties. Imidazopyridines are a class of heterocyclic compounds that have been extensively studied for their role in various biological processes. The bromine atom at the 3-position of the imidazopyridine ring enhances the electrophilicity of the molecule, making it more reactive in certain chemical reactions. This reactivity is particularly useful in medicinal chemistry, where such compounds can be modified to develop new drugs with improved efficacy and selectivity.
In recent years, there has been a growing interest in imidazopyridine derivatives due to their potential applications in treating various diseases, including cancer and infectious disorders. The carbamate functional group in Benzyl N-({3-bromoimidazo[1,2-apyridin-2-yl}methyl)carbamate further contributes to its biological activity by serving as a pharmacophore that can interact with biological targets. The benzyl group attached to the carbamate also plays a role in modulating the pharmacokinetic properties of the compound, influencing its absorption, distribution, metabolism, and excretion (ADME) profile.
One of the most compelling aspects of Benzyl N-({3-bromoimidazo[1,2-apyridin-2-yl}methyl)carbamate is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have been exploring its use in developing novel inhibitors targeting specific enzymes or receptors involved in disease pathways. For instance, studies have shown that imidazopyridine derivatives can exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. The brominated imidazopyridine core provides a handle for further chemical modifications, allowing chemists to tailor the compound's properties for specific therapeutic needs.
The synthesis of Benzyl N-({3-bromoimidazo[1,2-apyridin-2-yl}methyl)carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the imidazopyridine scaffold, followed by bromination at the 3-position. Subsequent steps involve the introduction of the methyl carbamate group and finally the benzyl moiety. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.
In terms of biological activity, preliminary studies on Benzyl N-({3-bromoimidazo[1,2-apyridin-2-yl}methyl)carbamate have revealed promising results in vitro. The compound has shown potential inhibitory effects on certain enzymes and cell lines relevant to cancer research. Additionally, its ability to interact with specific biological targets suggests that it may have therapeutic applications beyond oncology. Further research is needed to fully elucidate its mechanism of action and assess its potential as a lead compound for drug development.
The pharmacological profile of Benzyl N-({3-bromoimidazo[1,2-apyridin-2-yl}methyl)carbamate is also an area of active investigation. Researchers are examining how variations in its structure can influence its potency and selectivity. By modifying key functional groups or introducing additional substituents, scientists aim to develop analogs with enhanced pharmacological properties. These efforts are crucial for optimizing drug candidates and minimizing off-target effects.
The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of Benzyl N-({3-bromoimidazo[1,2-apyridin-2-yl}methyl)carbamate. These tools allow researchers to predict how the compound will interact with biological targets at a molecular level. By simulating these interactions, scientists can gain insights into its potential therapeutic effects and identify areas for structural optimization.
In conclusion, Benzyl N-{3-bromoimidazo[1,2-pyridin]-2-ylmethyl}]carbamate (CAS No. 2680687-40-3)) represents an exciting avenue for pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound and its derivatives, it holds great potential for contributing to advancements in medicine and therapeutics.
2680687-40-3 (benzyl N-({3-bromoimidazo1,2-apyridin-2-yl}methyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)